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Compound of Interest

Compound Name: 4-Bromo-8-methoxyisoquinoline

Cat. No.: B7964557

Get Quote

An In-Depth Technical Guide to 4-Bromo-8-methoxyisoquinoline: Synthesis,

Characterization, and Application

Introduction
4-Bromo-8-methoxyisoquinoline is a halogenated heterocyclic compound built upon the

isoquinoline scaffold. This bicyclic aromatic system, an isomer of quinoline, is a foundational

structure in a vast array of natural alkaloids and synthetic compounds with significant biological

activity. The strategic placement of a methoxy group at the 8-position and a bromine atom at

the 4-position endows this molecule with a unique combination of electronic properties and

chemical reactivity, making it a valuable intermediate for organic synthesis and a privileged

scaffold in drug discovery.

This guide provides a comprehensive technical overview of 4-Bromo-8-methoxyisoquinoline,

designed for researchers and professionals in chemical synthesis and drug development. It

delves into the molecule's core structural attributes, outlines plausible and referenced synthetic

pathways, predicts its spectroscopic signature, and explores its mechanistic role as a precursor

to potent biological agents, particularly in the realm of oncology.
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Molecular Structure and Physicochemical
Properties
The structure of 4-Bromo-8-methoxyisoquinoline features a benzene ring fused to a pyridine

ring, with the nitrogen atom at position 2. The electron-donating methoxy group (-OCH₃) at C8

and the electron-withdrawing bromine atom at C4 create a distinct electronic landscape that

dictates the molecule's reactivity and its potential interactions with biological targets.

Property Value Source(s)

CAS Number 1784377-21-4 [1][2][3]

Molecular Formula C₁₀H₈BrNO [2]

Molecular Weight 238.08 g/mol [1][2]

Appearance Crystalline compound [1]

Melting Point 95-100 °C [1]

Solubility
Moderately soluble in ethanol

and methanol
[1]

Storage

2-8 °C, in a tightly sealed

container away from acidic

vapors

[1]

Synthesis and Mechanistic Rationale
The synthesis of 4-Bromo-8-methoxyisoquinoline can be logically approached in two major

stages: the construction of the core 8-methoxyisoquinoline ring system, followed by a

regioselective bromination at the C4 position.

Part 1: Synthesis of the 8-Methoxyisoquinoline Core
One of the most established methods for constructing the isoquinoline scaffold is the

Pomeranz–Fritsch reaction.[4][5] This acid-catalyzed cyclization of a benzalaminoacetal

provides a versatile route to isoquinolines that may be otherwise difficult to prepare.[4] The
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Schlittler-Müller modification, which uses a benzylamine and glyoxal semiacetal, is another

powerful variant of this classic transformation.[6][7]

The synthesis of the 8-methoxyisoquinoline precursor would logically start from 3-

methoxybenzaldehyde, which contains the required substituent in the correct position for the

final product's C8 position.
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Caption: Pomeranz-Fritsch synthesis of the 8-methoxyisoquinoline core.

Part 2: Regioselective C4-Bromination
Electrophilic aromatic substitution on the isoquinoline ring system presents a challenge in

regioselectivity. The pyridine ring is electron-deficient and generally deactivated towards

electrophiles, while the benzene ring is more reactive. Electrophilic attack typically occurs at

the C5 and C8 positions.[8] The presence of the electron-donating methoxy group at C8 further

activates the ortho (C7) and para (C5) positions.

Achieving substitution at the C4 position, which is on the deactivated pyridine ring, requires

specific conditions. A plausible and effective method is adapted from a patented procedure for
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a structurally similar compound, which utilizes N-Bromosuccinimide (NBS) as the brominating

agent.[9] NBS is a milder and more selective source of electrophilic bromine compared to

molecular bromine (Br₂), which is crucial for controlling the reaction on a complex heterocyclic

system.
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Regioselective Bromination Workflow

8-Methoxyisoquinoline
(Starting Material)
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Caption: Proposed workflow for the synthesis of 4-Bromo-8-methoxyisoquinoline.
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Detailed Protocol (Proposed):

Dissolution: Dissolve 8-methoxyisoquinoline (1.0 eq) in glacial acetic acid in a round-bottom

flask equipped with a magnetic stirrer and reflux condenser.

Reagent Addition: Add N-Bromosuccinimide (NBS, 1.1 eq) portion-wise to the stirred solution

at room temperature.

Causality: Using a slight excess of NBS ensures complete consumption of the starting

material. Acetic acid serves as a polar protic solvent that can facilitate the reaction.

Heating: Heat the reaction mixture to 60-80 °C and maintain this temperature for several

hours.

Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Workup: Cool the reaction mixture to room temperature and pour it into an ice-water mixture.

Neutralize the solution carefully with a saturated aqueous solution of sodium bicarbonate.

Trustworthiness: This step quenches the reaction and neutralizes the acetic acid. The

resulting precipitate or solution is then extracted with an appropriate organic solvent (e.g.,

ethyl acetate or dichloromethane).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by flash column

chromatography on silica gel to yield pure 4-Bromo-8-methoxyisoquinoline.

Spectroscopic Characterization (Predicted)
While specific experimental spectra are not widely published, the molecular structure allows for

a confident prediction of its key spectroscopic features.
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Technique Expected Features

¹H NMR

- Aromatic Protons: Several distinct signals in

the aromatic region (approx. 7.0-9.0 ppm). The

protons at C1 and C3 will likely appear as

singlets or narrow doublets. The protons on the

benzene ring (C5, C6, C7) will show

characteristic splitting patterns (doublets,

triplets, or doublet of doublets) based on their

coupling. The C5 proton would be expected to

be a doublet, coupled to the C6 proton. The C7

proton would also be a doublet, coupled to C6.

The C6 proton would therefore be a triplet (or

dd).- Methoxy Protons: A sharp singlet at

approximately 3.9-4.1 ppm, corresponding to

the three protons of the -OCH₃ group.

¹³C NMR

- Aromatic Carbons: Approximately 10 distinct

signals in the aromatic region (approx. 100-160

ppm). Carbons attached to heteroatoms (C4-Br,

C8-O) will have their chemical shifts significantly

influenced.- Methoxy Carbon: A signal around

55-60 ppm for the -OCH₃ carbon.

Mass Spec. (MS)

- Molecular Ion Peak: A prominent molecular ion

peak (M⁺) will be observed. Due to the

presence of bromine, a characteristic isotopic

pattern will be visible, with two peaks of nearly

equal intensity: one for the ⁷⁹Br isotope (M) and

one for the ⁸¹Br isotope (M+2). This is a

definitive diagnostic feature.

Applications in Drug Development
Core Scaffold for Tubulin Inhibitors
The isoquinoline scaffold is a "privileged structure" in medicinal chemistry, frequently appearing

in compounds that target fundamental cellular processes.[10] One of the most validated targets
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in cancer therapy is tubulin, the protein subunit of microtubules.[11] Disruption of microtubule

dynamics leads to cell cycle arrest in the M-phase (mitosis) and subsequent programmed cell

death (apoptosis).[12]

Several classes of isoquinoline derivatives have been identified as potent tubulin

polymerization inhibitors, often by binding to the colchicine-binding site on β-tubulin.[10][13]

The 8-methoxy group on the target molecule is significant, as methoxy substitutions on related

scaffolds have been shown to be critical for potent anti-tubulin activity.[1][13] 4-Bromo-8-
methoxyisoquinoline serves as a key starting point for developing such inhibitors.
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Caption: Mechanism of action for isoquinoline-based tubulin inhibitors.

Versatile Synthetic Intermediate
The true value of 4-Bromo-8-methoxyisoquinoline for drug development professionals lies in

its utility as a chemical building block. The bromine atom at the C4 position is a versatile

functional handle that can be readily transformed using modern cross-coupling chemistry. This

allows for the systematic and modular synthesis of large libraries of derivative compounds for

structure-activity relationship (SAR) studies.

Suzuki Coupling: Reaction with boronic acids to introduce new aryl or heteroaryl groups.

Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

Buchwald-Hartwig Amination: Reaction with amines to install various nitrogen-containing

functional groups.
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This chemical versatility enables the rapid exploration of the chemical space around the

isoquinoline core, facilitating the optimization of properties such as potency, selectivity, and

ADME (Absorption, Distribution, Metabolism, and Excretion) profiles for novel drug candidates.

Conclusion
4-Bromo-8-methoxyisoquinoline is more than a simple chemical entity; it is a strategically

designed molecule that embodies significant potential for advancing chemical synthesis and

medicinal chemistry. Its well-defined structure, accessible synthetic routes, and, most

importantly, its dual functionality as a biologically relevant scaffold and a versatile synthetic

intermediate make it a compound of high interest. For researchers aiming to develop next-

generation therapeutics, particularly in oncology, 4-Bromo-8-methoxyisoquinoline represents

a valuable starting point for the rational design and discovery of novel, potent, and selective

drug candidates.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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